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Compound of Interest

Compound Name: 5-Bromopentyl acetate

Cat. No.: B044996

This guide provides a detailed overview of the key physical properties of 5-Bromopentyl
acetate, a compound relevant to researchers, scientists, and professionals in drug
development. This document outlines its boiling point and density, supported by experimental
methodologies and a visual representation of its synthesis workflow.

Core Physical Properties

5-Bromopentyl acetate is a clear, colorless to light yellow liquid.[1][2] Its primary physical
characteristics are summarized below.

Physical Property Value Conditions

Boiling Point 109-110 °C at 15 mmHg[1][2][3][4][5]
113 °C at 17 mmHg[6]

Density 1.255 g/mL at 25 °C[1][2][7]

1.31 g/mL Not specified

Experimental Protocols

Precise determination of physical properties is fundamental in chemical research. The following
sections detail the methodologies for measuring the boiling point and density of 5-
Bromopentyl acetate.
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Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. A common method for determining
the boiling point of a small sample of liquid involves the use of a Thiele tube or a MelTemp
apparatus with a capillary tube.

General Procedure:
o A small amount of the liquid is placed in a fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
liquid.

e The apparatus is heated slowly and evenly.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid begins to enter the capillary tube.[8]

Density Determination

Density is the mass of a substance per unit volume. It is a fundamental physical property that
can be used to identify a substance.

General Procedure (using a pycnometer):

e The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately
measured.

o The pycnometer is filled with the liquid (5-Bromopentyl acetate), ensuring no air bubbles
are present. The stopper is inserted, and any excess liquid is carefully wiped from the
outside.

e The mass of the pycnometer filled with the liquid is measured.
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e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

» The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer. The measurement is typically performed at a constant temperature, as density
is temperature-dependent.

Synthesis Workflow

5-Bromopentyl acetate can be synthesized from 5-bromo-1-pentanol and acetic anhydride.
The following diagram illustrates the experimental workflow for this synthesis.[9]
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Caption: Synthesis of 5-Bromopentyl Acetate Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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